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Compound of Interest

Compound Name: Tilazol

Cat. No.: B1209633

Technical Support Center: Tilazol Anesthesia
Protocols

This guide provides troubleshooting advice and frequently asked questions for researchers,
scientists, and drug development professionals utilizing Tilazol (tiletamine HCI and zolazepam
HCI) for surgical procedures, with a focus on adjustments for prolonged interventions.

Frequently Asked Questions (FAQSs)

Q1: What is the standard recommended dosage for Tilazol?

Al: The individual response to Tilazol can vary based on the patient's age, physical condition,
and the use of preanesthetics.[1][2] It is advisable to withhold food for at least 12 hours before
administration for elective surgeries.[1][2]

e Dogs (Intramuscular - IM):
o Diagnostic purposes: 6.6 to 9.9 mg/kg (3 to 4.5 mg/Ib).[3][4]
o Minor procedures of short duration: 9.9 to 13.2 mg/kg (4.5 to 6 mg/Ib).[3][4]

e Dogs (Intravenous - 1V) for induction followed by inhalant anesthetic: 2.2 to 4.4 mg/kg (1 to 2
mg/Ib).[3]
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e Cats (Intramuscular - IM):

o Dentistry, abscess treatment, foreign body removal: 9.7 to 11.9 mg/kg (4.4 to 5.4 mg/Ib).[1]
[5]

o Laceration repair, castration: 10.6 to 12.5 mg/kg (4.8 to 5.7 mg/Ib).[1][5]
o Ovariohysterectomy, onychectomy: 14.3 to 15.8 mg/kg (6.5 to 7.2 mg/Ib).[5]
Q2: How should Tilazol be reconstituted and administered?

A2: To reconstitute, add 5 mL of sterile water for injection to the vial. This results in a solution
containing 50 mg/mL of tiletamine and 50 mg/mL of zolazepam (100 mg/mL total).[3][5] For IV
administration in dogs, the dose should be given slowly over 30-45 seconds.[3]

Q3: Can Tilazol be used as the sole anesthetic for major, prolonged surgeries?

A3: Tilazol alone may not provide adequate muscle relaxation for certain procedures, such as
abdominal surgeries.[1][3] Optimal muscle relaxation lasts for approximately the first 20 to 25
minutes after a single injection.[5][6] For prolonged procedures, it is often used as an induction
agent followed by maintenance with an inhalant anesthetic.[3][7]

Troubleshooting Guide for Prolonged Surgical
Procedures

Issue 1: Maintaining an adequate plane of anesthesia for an extended duration.
¢ Problem: The initial dose of Tilazol is wearing off, but the procedure is not complete.
e Solution:

o Supplemental Doses: If required, supplemental doses should be administered in
increments that are less than the initial dose.[3][5]

o Total Dose Limits: Be mindful of the maximum total dose. For dogs, the total dose (initial
plus supplemental) should not exceed 26.4 mg/kg (12 mg/Ib).[4][5] For cats, the total dose
should not exceed 72 mg/kg (32.7 mg/Ib).[3][5]
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o Inhalant Anesthesia: For procedures expected to be lengthy, the recommended protocol is
to use Tilazol for induction and then maintain anesthesia with an inhalant agent.[3][7] This
provides better control over the anesthetic depth.

Issue 2: Erratic or prolonged recovery after repeated doses.

e Problem: The animal is experiencing a difficult or lengthy recovery, potentially with
excitement or vocalization.

o Cause: Repeated doses can alter the ratio of tiletamine and zolazepam due to different
metabolism rates, leading to unpredictable recoveries.[8] In dogs, the duration of tiletamine's
effects exceeds zolazepam's, leading to less tranquilization during recovery. Conversely, in
cats, zolazepam's effects last longer, resulting in a more tranquil recovery.[3]

e Solution:

o Minimize Redosing: Plan the anesthetic protocol to minimize the need for repeated
injections. A single, appropriately calculated initial dose is preferable.[5]

o Quiet Recovery Environment: Provide a dark, quiet environment to help smooth the

recovery process.[8]
o Monitoring: Continuously monitor the animal throughout the recovery period.
Issue 3: Involuntary muscle twitching or movement during the procedure.
e Problem: The animal exhibits athetoid movements (uncontrolled rhythmic writhing).[3]
o Important Note: This movement should not be mistaken for a lack of anesthesia or pain.[3][4]
e Solution:

o Do NOT Administer More Tilazol: Attempting to eliminate these movements with additional
doses of Tilazol can lead to an overdose.[3][4]

o Assess Anesthetic Depth: Rely on other indicators, such as response to surgical stimuli, to
assess the depth of anesthesia. Note that protective reflexes like palpebral and pedal

reflexes may be maintained with Tilazol.[1][3]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1209633?utm_src=pdf-body
https://www.zoetisus.com/content/_assets/docs/telazol-faq.pdf
https://www.zoetisus.com/products/petcare/telazol/
https://www.benchchem.com/pdf/Technical_Support_Center_Refinement_of_Tiletamine_C15H22ClNS_Dosage_for_Animal_Studies.pdf
https://www.zoetisus.com/content/_assets/docs/telazol-faq.pdf
https://vet-us.virbac.com/files/live/sites/virbac-b2b-usa/files/client%20leaflet/Products/Zoletil/Zoletil%E2%84%A2%20for%20Injection%20(tiletamine%20and%20zolazepam%20for%20injection)%20Prescribing%20Information%20(1).pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Refinement_of_Tiletamine_C15H22ClNS_Dosage_for_Animal_Studies.pdf
https://www.zoetisus.com/content/_assets/docs/telazol-faq.pdf
https://www.zoetisus.com/content/_assets/docs/telazol-faq.pdf
https://vet-us.virbac.com/files/live/sites/virbac-b2b-usa/files/client%20leaflet/Products/Zoletil/Zoletil%20for%20Injection%20(PI).pdf
https://www.benchchem.com/product/b1209633?utm_src=pdf-body
https://www.benchchem.com/product/b1209633?utm_src=pdf-body
https://www.zoetisus.com/content/_assets/docs/telazol-faq.pdf
https://vet-us.virbac.com/files/live/sites/virbac-b2b-usa/files/client%20leaflet/Products/Zoletil/Zoletil%20for%20Injection%20(PI).pdf
https://www.benchchem.com/product/b1209633?utm_src=pdf-body
https://www.zoetisus.com/content/_assets/docs/telazol_pi.pdf
https://www.zoetisus.com/content/_assets/docs/telazol-faq.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Issue 4: Respiratory depression or apnea.

e Problem: The animal's respiratory rate and depth are significantly decreased, especially after
high doses or IV administration.

e Cause: Tilazol can cause dose-dependent respiratory depression.[3][7] Post-induction
apnea can occur with 1V administration.[7]

e Solution:

o Constant Monitoring: The anesthetized patient must be monitored throughout the
procedure.[1][2]

o Ventilation Support: Be prepared to provide ventilatory support if necessary. Intubation is
recommended for prolonged procedures to ensure a patent airway.[9]

o Surgical Stimulation: The stimulation from the surgical procedure itself can help in
maintaining adequate ventilation.[1][2]

Data Presentation

Table 1: Tilazol Dosage Guidelines (mg/kg)
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Recommended Maximum Total

Species Route Purpose
Dose (mg/kg) Dose (mg/kg)

Dog IM Diagnostics 6.6-9.9 26.4
Minor

Dog IM 9.9-13.2 26.4
Procedures

Dog v Induction 22-44 4.4
Dentistry/Absces

Cat IM 9.7-11.9 72
ses
Minor

Cat IM Lacerations/Cast  10.6 - 12.5 72
ration
Ovariohysterecto

Cat IM 14.3-15.8 72

my/Onychectomy

Table 2: Troubleshooting Common Issues in Prolonged Anesthesia
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Issue

Potential Cause

Recommended Action

Inadequate Anesthetic Depth

Drug metabolism

Administer supplemental dose
(< initial dose). Consider
transitioning to inhalant

anesthesia.

Prolonged/Erratic Recovery

Repeated dosing, species

differences

Minimize redosing. Provide a
quiet recovery environment.

Monitor closely.

Athetoid Movements

Known side effect

Do not redose Tilazol. Assess
anesthetic depth via other

indicators.

Respiratory Depression

High dosage, IV administration

Monitor respiration
continuously. Be prepared for

ventilatory support.

Hypothermia

Prolonged immobilization

Monitor body temperature.
Provide supplemental heat.[1]
[4][10]

Excessive Salivation

Known side effect

Administer an anticholinergic
like atropine (0.04 mg/kg) as a
preanesthetic.[2][3]

Experimental Protocols

Protocol 1: IM Administration for Minor Procedures (Duration < 1 hour)

Pre-Anesthetic Preparation: Fast the animal for at least 12 hours.[1][2] Consider

administering atropine (0.04 mg/kg) to control salivation.[2][3]

Dosage Calculation: Calculate the appropriate dose based on the species and procedure

(refer to Table 1).

Administration: Administer via deep intramuscular injection. Onset of anesthesia is typically

within 5 to 12 minutes.[5][6]
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e Monitoring: Continuously monitor heart rate, respiratory rate, and body temperature. Apply a
bland ophthalmic ointment to protect the corneas as the eyes will remain open.[1][3]

e Recovery: Place the animal in a quiet, dark area to recover. Monitor until the animal is
ambulatory.

Protocol 2: IV Induction Followed by Inhalant Maintenance for Prolonged Procedures

o Pre-Anesthetic Preparation: Fast the animal for at least 12 hours. Administer preanesthetic
agents as deemed appropriate (e.g., acepromazine 0.04-0.06 mg/kg IM).[1][4]

|V Catheterization: Place an intravenous catheter for drug administration and fluid support.
e Induction: Administer Tilazol at 2.2-4.4 mg/kg IV slowly over 30-45 seconds.[3]

 Intubation: Assess jaw tone and level of consciousness after 60 seconds to determine
readiness for intubation.[3]

e Maintenance: Connect to an anesthetic machine and maintain the desired anesthetic plane
with an inhalant agent (e.qg., isoflurane, sevoflurane).

e Monitoring: Monitor vital signs (heart rate, respiratory rate, blood pressure, SpO2,
temperature) continuously throughout the procedure.[11]

e Recovery: Discontinue the inhalant anesthetic and provide supportive care during recovery.

Visualizations
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Caption: Decision workflow for selecting a Tilazol protocol.
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Caption: Troubleshooting common issues during Tilazol anesthesia.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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